Cas no 6020-18-4 (Coptisine chloride)

• Product Name: Coptisine chloride
• CAS No: 6020-18-4
• MF: C₁₉H₁₄ClNO₄
• MW: 355.771764278412
• MDL: MFCD00016676
• CID: 46338
• PubChem ID: 72321
• Update Time: 2025-04-18

Coptisine chloride Chemical and Physical Properties

Names and Identifiers

• Coptisine chloride
• 7,8,13,13a-Tetradehydro-2,3:9,10-bis(methylenedioxy)berbinium chloride
• COPTISINE
• Coptisine (chloride)
• Coptisinehydrochloride
• Coptisine, chloride
• Coptisine hydrochloride
• Coptisine-chloride
• 6,7-Dihydrobis[1,3]benzodioxolo[5,6-a:4',5'-g]quinolizinium chloride
• C19H14ClNO4
• Coptisin Chloride
• Coptisine(chloride)
• BCP25760
• NSC119754
• Bis[1,3]benzodioxolo[5,6-a:4',5'-g]quinolizinium, 6,7-di
• CCG-268102
• Bis[1,3]benzodioxolo[5,6-a:4',5'-g]quinolizinium, 6,7-dihydro-, chloride
• FT-0665166
• Bis[1,3]benzodioxolo[5,6-a:4',5'-g]quinolizinium, 6,7-dihydro-, chloride (1:1)
• Berbinium,8,13,13a-tetradehydro-2,3:9,10-bis(methylenedioxy)-, chloride
• Bis[1,6-a:4',5'-g]quinolizinium, 6,7-dihydro-, chloride
• EX-A4900
• AC-34919
• 6,7-Dihydro-2H,10H-[1,3]dioxolo[4,5-g][1,3]dioxolo[7,8]isoquinolino[3,2-a]isoquinolin-5-ium chloride
• Coptisine chloride, HPLC Grade
• Bis(1,3)benzodioxolo(5,6-a:4',5'-g)quinolizinium, 6,7-dihydro-, chloride
• Berbinium, 7,8,13,13a-tetradehydro-2,3:9,10-bis(methylenedioxy)-, chloride
• 5,7,17,19-tetraoxa-13-azoniahexacyclo[11.11.0.02,10.04,8.015,23.016,20]tetracosa-1(13),2,4(8),9,14,16(20),21,23-octaene;chloride
• CHEMBL498722
• MFCD00016676
• NSC 119754
• 6,7-dihydro-[1,3]dioxolo[4',5':7,8]isoquinolino[3,2-a][1,3]dioxolo[4,5-g]isoquinolin-5-ium chloride
• AKOS015903376
• Coptisine chloride, analytical standard
• Q-100696; Q100696; Q 100696; NSC-119754; NSC119754; NSC 119754
• HY-N0736
• Q-100696
• CS-4825
• 6020-18-4
• DTXSID00975628
• UNII-4RSB8UY88E
• 6,7-Dihydro-bis[1,3]benzodioxolo[5,6-a:4',5'-g]quinolizinium Chloride
• 5,7,17,19-tetraoxa-13-azoniahexacyclo[11.11.0.0^{2,10.0^{4,8.0^{15,23.0^{16,20]tetracosa-1(13),2,4(8),9,14,16(20),21,23-octaene;chloride
• BS-17288
• 6020-18-4 (chloride)
• 4RSB8UY88E
• NSC-119754
• Coptisine Chloride, >=98% (HPLC)
• SCHEMBL154528
• Bis(methylenedioxy)protoberberine chloride
• Berbinium, 7,8,13,13a-tetradehydro-2,3:9,10-bis(methylenedioxy)-, chloride (8CI)
• Bis(1,3)benzodioxolo(5,6-a:4',5'-g)quinolizinium, 6,7-dihydro-, chloride (9CI)
• DA-52053
• 5,7,17,19-tetraoxa-13??-azahexacyclo[11.11.0.0(2),(1)?.0?,?.0(1)?,(2)(3).0(1)?,(2)?]tetracosa-1(24),2,4(8),9,13,15,20,22-octaen-13-ylium chloride
• 5,7,17,19-tetraoxa-13-azoniahexacyclo(11.11.0.02,10.04,8.015,23.016,20)tetracosa-1(13),2,4(8),9,14,16(20),21,23-octaene;chloride
• CHEBI:228857

• MDL： MFCD00016676
• Inchi： 1S/C19H14NO4.ClH/c1-2-16-19(24-10-21-16)14-8-20-4-3-12-6-17-18(23-9-22-17)7-13(12)15(20)5-11(1)14;/h1-2,5-8H,3-4,9-10H2;1H/q+1;/p-1
• InChI Key： LUXPUVKJHVUJAV-UHFFFAOYSA-M
• SMILES： [Cl-].O1COC2C1=CC1=C(C=2)CC[N+]2C=C3C4=C(C=CC3=CC=21)OCO4

Computed Properties

• Exact Mass: 355.06100
• Monoisotopic Mass: 355.0611356 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 502
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.8
• Molecular Weight: 355.8

Experimental Properties

• Color/Form: Powder
• Density: 1.51
• Melting Point: >258°C (dec.)
• Boiling Point: 601.5°C at 760 mmHg
• Flash Point: 190.4°C
• Refractive Index: 1.749
• PSA: 40.80000
• LogP: -0.18820
• Solubility: Not determined

Coptisine chloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Protoberberine alkaloids and derivatives Protoberberine alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Protoberberine alkaloids and derivatives
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances